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Compound of Interest

Compound Name: C.l. Acid red 37

Cat. No.: B12370506

This document provides a comprehensive technical overview of the monoazo dye, C.I. Acid
Red 37. It is intended for researchers, scientists, and professionals in drug development who
require detailed information on its chemical and physical properties, structure, and analytical
characterization. The guide summarizes key data in tabular form, outlines relevant
experimental protocols, and includes structural and procedural diagrams for clarity.

Chemical Identity and Structure

C.l. Acid Red 37, also known by trade names such as Acid Red BG and Acid Fast Red B, is a
synthetic dye belonging to the single azo class.[1][2] Its chemical structure is based on a
diazotized aminobenzenesulfonic acid derivative coupled with a hydroxynaphthalene sulfonic
acid. The IUPAC name for the compound is disodium 5-[(4-acetamido-2-
sulfonatophenyl)diazenyl]-6-amino-4-hydroxynaphthalene-2-sulfonate.[3]

Table 1: Chemical Identifiers for C.l. Acid Red 37
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Identifier Value

C.l. Name Acid Red 37

C.l. Number 17045[2][4]

CAS Registry Number 6360-07-2
Molecular Formula C1sH14N4Na20sS2
Molecular Weight 524.44 g/mol

Chemical Class

Single Azo Dye

| Synonyms | Acid Red BG, Acid Red BL, Acid Fast Red B, Acid Red 3G |

The synthesis of C.I. Acid Red 37 involves a standard diazotization and azo coupling reaction.
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Caption: Synthesis pathway for C.I. Acid Red 37.
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Physicochemical Properties

C.l. Acid Red 37 is a purple powder that is readily soluble in water. Its aqueous solution is
cherry red and does not show a tendency to aggregate at room temperature. The dye's high
water solubility is attributed to the two sulfonate groups in its structure.

Table 2: Physicochemical and Tinctorial Properties of C.I. Acid Red 37

Property Description

Appearance Purple to red powder

- Water: Easily soluble; 200 g/L at 100°C-

Solubility Ethanol: Slightly soluble (yields a purplish-red
solution)
Lightfastness 6 (AATCC scale, where 8 is highest)

- H2SOa4: Dark blue-red, dilutes to dark red/red-
light purple- HNOs: Olive green, quickly turnin

Behavior in Concentrated Acids Jnt purp ’ J ) a Y J
to brown- HCI: Forms a red-light purple

precipitate

| Behavior in Aqueous Solutions | - With HCI: Forms a purple caramel-colored precipitate- With
NaOH: Solution turns to a thick wine-red color |

Experimental Protocols

Detailed experimental data for C.l. Acid Red 37 is not extensively published. The following
sections provide generalized, representative methodologies for the synthesis and
characterization of this dye, based on standard laboratory practices for azo dyes.

The manufacturing method involves the diazotization of 4-acetamido-2-aminobenzenesulfonic
acid, followed by its coupling with 6-amino-4-hydroxynaphthalene-2-sulfonic acid (gamma acid)
under acidic conditions.

e Diazotization:
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Dissolve a molar equivalent of 4-acetamido-2-aminobenzenesulfonic acid in a dilute
hydrochloric acid solution.

Cool the solution to 0-5°C in an ice bath with constant stirring.

Slowly add a stoichiometric amount of a pre-cooled sodium nitrite solution dropwise,
keeping the temperature below 5°C to form the diazonium salt.

Test for the completion of diazotization using starch-iodide paper.

e Azo Coupling:

o

In a separate vessel, dissolve a molar equivalent of 6-amino-4-hydroxynaphthalene-2-
sulfonic acid in a weakly acidic buffer.

Cool this coupling component solution to 0-5°C.

Slowly add the previously prepared diazonium salt solution to the coupling component
solution with vigorous stirring.

Maintain the acidic pH and low temperature to facilitate the coupling reaction at the
desired position.

Continue stirring for several hours until the reaction is complete, as monitored by thin-layer
chromatography (TLC).

o |solation and Purification:

o

[e]

o

[¢]

Precipitate the dye from the solution by adding sodium chloride (salting out).

Collect the solid product by filtration.

Wash the filter cake with a brine solution to remove impurities.

Dry the purified C.I. Acid Red 37 product in an oven at a controlled temperature.

Characterization is essential to confirm the structure and purity of the synthesized dye.

o UV-Visible (UV-Vis) Spectroscopy:
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o Objective: To determine the maximum absorption wavelength (Amax) and quantify dye
concentration.

o Method:
1. Prepare a stock solution of C.I. Acid Red 37 in deionized water (e.g., 100 mg/L).
2. Prepare a series of dilutions from the stock solution to create a calibration curve.

3. Record the absorbance spectrum of each dilution from 200 to 800 nm using a dual-
beam UV-Vis spectrophotometer, with deionized water as the blank.

4. Identify the Amax from the spectrum of the most concentrated solution. For similar acid
red dyes, strong absorption occurs in the 450-550 nm range.

5. Plot absorbance at Amax versus concentration to verify Beer-Lambert law adherence.

e Infrared (IR) Spectroscopy:
o Obijective: To identify key functional groups.
o Method:

1. Mix approximately 1 mg of the dry dye powder with 100-200 mg of dry potassium
bromide (KBr).

2. Grind the mixture to a fine powder and press it into a transparent pellet using a
hydraulic press.

3. Record the IR spectrum from 4000 to 400 cm~1.

4. Expected Peaks: Look for characteristic absorption bands for N-H (amine/amide), O-H
(hydroxyl), C=0 (amide), N=N (azo), and S=0 (sulfonate) vibrations.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
o Objective: To elucidate the detailed molecular structure.

o Method:
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1. Dissolve 5-10 mg of the dye in a suitable deuterated solvent, such as DMSO-ds, due to
its high water solubility.

2. Record H and 3C NMR spectra using a high-field NMR spectrometer (e.g., 400 MHz or
higher).

3. Analyze the chemical shifts, integration, and coupling patterns to assign protons and
carbons to the molecular structure, confirming the aromatic substitutions and the
integrity of the acetamido group.

Synthesized C.I. Acid Red 37 Sample

NMR Spectroscopy

UV-Vis Spectroscopy IR Spectroscopy (:H, 1:C)

Amax, Concentration Data Functional Group Identification Structural Elucidation

Click to download full resolution via product page
Caption: Workflow for the spectroscopic characterization of C.l. Acid Red 37.

Applications

C.l. Acid Red 37 is primarily used in the textile industry for dyeing protein and polyamide
fibers.

o Textile Dyeing: It is used for dyeing wool, silk, and nylon, as well as their blended fabrics,
due to its bright color and good levelness.
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 Printing: It can be used for the direct printing on wool and silk fabrics.

o Other Industries: The dye also finds application in coloring leather, paper, soaps, detergents,
and anodized aluminum.

e Research: In scientific research, it serves as a model acid dye for studying adsorption
processes and wastewater treatment technologies.

Safety and Handling

While a specific, comprehensive Material Safety Data Sheet (MSDS) for C.I. Acid Red 37 was
not found in the search results, general precautions for handling azo dyes should be followed.
This includes using personal protective equipment such as gloves and safety goggles, and
working in a well-ventilated area to avoid inhalation of the powder. The compound may cause
skin and eye irritation. For detailed safety information, a substance-specific MSDS should
always be consulted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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